Cas no 91193-84-9 (5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 91193-84-9
• MF: C₁₁H₁₁Cl₂N₃S
• MW: 288.196138620377
• CID: 3106909
• PubChem ID: 3766485
• Update Time: 2025-10-20

5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-(2,4-dichlorophenyl)-4-isopropyl-4H-1,2,4-triazole-3-thiol
• 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• Z55992994
• 5-(2,4-dichlorophenyl)-4-isopropyl-2H-1,2,4-triazole-3-thione
• EN300-09110
• 91193-84-9
• AKOS005198887
• 3-(2,4-dichlorophenyl)-4-propan-2-yl-1H-1,2,4-triazole-5-thione

• Inchi： 1S/C11H11Cl2N3S/c1-6(2)16-10(14-15-11(16)17)8-4-3-7(12)5-9(8)13/h3-6H,1-2H3,(H,15,17)
• InChI Key： QTLJEZIIVJVRLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NNC(N1C(C)C)=S)Cl

Computed Properties

• Exact Mass: 287.0050739Da
• Monoisotopic Mass: 287.0050739Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol

Recent Advances in the Study of 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 91193-84-9)

The compound 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol (CAS: 91193-84-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a 1,2,4-triazole core, has been investigated for its diverse biological activities, including antimicrobial, antifungal, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential as a lead compound for drug development.

One of the key areas of research has been the antimicrobial activity of 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Escherichia coli*. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for addressing antibiotic resistance. Further in vivo studies are underway to evaluate its efficacy and safety profile.

In addition to its antimicrobial properties, recent research has explored the anticancer potential of this compound. A preclinical study conducted in 2024 revealed that 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The compound was found to induce apoptosis through the activation of caspase-3 and caspase-9 pathways. These findings suggest its potential as a chemotherapeutic agent, though further studies are needed to assess its pharmacokinetics and toxicology.

The synthesis and structural optimization of 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol have also been a focus of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, as reported in a 2023 article in *Tetrahedron Letters*. Additionally, structural analogs have been synthesized to explore structure-activity relationships (SAR), with some derivatives showing enhanced bioactivity and reduced toxicity. These advancements are critical for the compound's progression into clinical trials.

Despite these promising developments, challenges remain in the development of 5-(2,4-dichlorophenyl)-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed. Future research directions may include formulation studies, combination therapies, and the exploration of its synergistic effects with other drugs. Overall, the compound represents a valuable scaffold for further drug discovery efforts in the chemical biology and pharmaceutical fields.